Cas no 272-55-9 (2H-Pyrazolo[4,3-d]pyrimidine)
2H-Pyrazolo[4,3-d]pyrimidine structure
Product Name:2H-Pyrazolo[4,3-d]pyrimidine
2H-Pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyrazolo[4,3-d]pyrimidine
- 4,6-Diaza-2H-indazole
- 1H-pyrazolo[4,3-d]pyrimidine
- pyrazolo-pyrimidine
- SCHEMBL8821
- 2H-Pyrazolo[4,3-d]pyrimidine(8ci,9ci)
- Q27121900
- SY322964
- CS-0309918
- CHEBI:50092
- MFCD18251004
- 272-57-1
- AB74091
- APXRHPDHORGIEB-UHFFFAOYSA-N
- 272-55-9
- AS-82123
-
- Inchi: 1S/C5H4N4/c1-5-4(2-8-9-5)7-3-6-1/h1-3H,(H,8,9)
- InChI Key: APXRHPDHORGIEB-UHFFFAOYSA-N
- SMILES: N1C2C=NC=NC=2C=N1
Computed Properties
- Exact Mass: 120.04372
- Monoisotopic Mass: 120.043596145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 54.46
2H-Pyrazolo[4,3-d]pyrimidine Related Literature
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Laurent Le Corre,Lotfi Tak-Tak,Arthur Guillard,Guillaume Prestat,Christine Gravier-Pelletier,Patricia Busca Org. Biomol. Chem. 2015 13 409
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2. Pyrimidine derivatives and related compounds. Part 41. Reactions of 1,3,6-trimethyl-5-nitrouracil and its 6-bromomethyl analogue with amines and hydrazines. Synthesis of pyrazolo[4,3-d]pyrimidine N-oxides and their ring expansion to pyrimido[5,4-d]pyrimidinesKosaku Hirota,Yoshihiro Yamada,Tetsuji Asao,Shigeo Senda J. Chem. Soc. Perkin Trans. 1 1982 277
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